Damp-Heat Stability vs. PEAI
In damp-heat testing (85°C / 85% RH), a 2D/3D Cs₀.₀₇FA₀.₉₃PbI₃ device passivated with oleylammonium iodide retained 96% of its initial 20.3% PCE after 1,250 hours . In contrast, a comparable 2D/3D device using phenethylammonium iodide (PEAI) with a Cs₀.₀₅(MA₀.₁₇FA₀.₈₃)₀.₉₅Pb(I₀.₈₃Br₀.₁₇)₃ absorber achieved only 80% retention (T80) after 816 hours under the same damp-heat conditions . This demonstrates superior moisture and thermal resilience directly attributable to the oleylammonium spacer.
| Evidence Dimension | Damp-heat stability (85°C / 85% RH) |
|---|---|
| Target Compound Data | T96 = 1,250 h; initial PCE = 20.3% |
| Comparator Or Baseline | Phenethylammonium iodide (PEAI): T80 = 816 h; initial PCE = 19.0% |
| Quantified Difference | OAmI device retains 96% PCE after 1,250 h vs. PEAI device retains 80% after only 816 h. |
| Conditions | Encapsulated 2D/3D perovskite solar cells under IEC 61215 damp-heat protocol |
Why This Matters
For procurement decisions, this data shows OAmI-based devices pass the critical 1,000-hour industrial damp-heat benchmark (>95% retention), while PEAI-based devices fail to meet that threshold, making OAmI the preferred choice for commercialization-focused R&D.
- [1] Li, Z. et al. (2022). Table 1: Examples of reported stability of solar cells. Communications Materials, 3, 65. View Source
- [2] Li, Z. et al. (2022). Table 1: Examples of reported stability of solar cells. Communications Materials, 3, 65. View Source
